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Compound of Interest

Compound Name: (R)-(-)-4-Methyl-2-pentanol

Cat. No.: B091877

This guide provides comprehensive technical information on (R)-(-)-4-Methyl-2-pentanol,
tailored for researchers, scientists, and professionals in drug development. It covers its
chemical identity, physical and chemical properties, and other relevant data.

~hemical Identi

Identifier Value

IUPAC Name (2R)-4-methylpentan-2-ol
CAS Number 16404-54-9[1]

Molecular Formula CeH140

Molecular Weight 102.17 g/mol [2]

Synonyms (R)-(-)-Methyl isobutyl carbinol

The racemic mixture, 4-Methyl-2-pentanol, has the CAS number 108-11-2.[2][3][4][5][6] The
standard IUPAC name for the racemate is 4-methylpentan-2-ol.[4][7]

Physicochemical Properties

A summary of the key physicochemical properties of 4-Methyl-2-pentanol (racemic) is
presented below. Data for the specific (R)-(-) enantiomer is limited; therefore, data for the
racemate is provided as a close reference.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b091877?utm_src=pdf-interest
https://www.benchchem.com/product/b091877?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB9164785.htm
https://www.scbt.com/p/4-methyl-2-pentanol-108-11-2
https://www.scbt.com/p/4-methyl-2-pentanol-108-11-2
https://www.merckmillipore.com/MY/en/product/4-Methyl-2-pentanol,MDA_CHEM-805804
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-2-Pentanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=108-11-2
https://www.pharmaffiliates.com/en/108-11-2-4-methyl-2-pentanol-pa2701097.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-2-Pentanol
https://en.wikipedia.org/wiki/4-Methyl-2-pentanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Appearance Clear, colorless liquid
Boiling Point 131-132 °C

Melting Point -90 °C

Flash Point 41 °C (106 °F)
Density 0.802-0.808 g/cm3
Solubility in water 15g/Lat 20 °C
Vapor Pressure 3.8 mmHg at 20 °C

Spectroscopic Data

Extensive spectroscopic data is available for 4-Methyl-2-pentanol. This includes *H NMR, 13C
NMR, and mass spectrometry data which are crucial for structural elucidation and purity
assessment.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of (R)-(-)-4-Methyl-
2-pentanol are critical for its application in research and development. A generalized workflow
for its stereoselective synthesis is outlined below.
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Stereoselective Synthesis

4-Methyl-2-pentanone

Asymmetric Reduction
(e.g., using a chiral catalyst like Ru-BINAP)

6R)-(-)-4-Methyl-2-pentan<D

Purification

Crude Product
Fractional Distillation

Analysis

Purity Analysis (GC)
Gtructural Verification (NMR, MSD

'

[Enantiomeric Excess (Chiral GC/HPLC)]

Functional Group
[ \ Transformation > Further Synthesis Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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